![molecular formula C7H7F3N2 B1391802 4-Methyl-6-(trifluoromethyl)pyridin-3-amine CAS No. 944317-54-8](/img/structure/B1391802.png)
4-Methyl-6-(trifluoromethyl)pyridin-3-amine
Overview
Description
“4-Methyl-6-(trifluoromethyl)pyridin-3-amine” is a compound with the molecular formula CHFN . It is a key intermediate in the atroposelective synthesis of the potent KRAS G12C covalent inhibitor divarasib (GDC-6036) .
Synthesis Analysis
The synthesis of this compound involves several steps. For instance, one method involves the reaction of hydrazine with ethylhydrazine or propan-2-ylhydrazine, followed by a reaction with p-TsOH and then with pyridyl boronic acid . Another method involves the use of dichloropyrimidines and Suzuki coupling with boronic acids or esters .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve multiple steps. For example, one reaction involves the transformation of the chloride into a 4H-pyran-4-one intermediate . Another reaction involves the ring cleavage methodology for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups .Physical And Chemical Properties Analysis
This compound has a molecular weight of 176.14 . It is a solid at room temperature . The InChI key for this compound is GLJGKHHMJXKHPG-UHFFFAOYSA-N .Scientific Research Applications
Synthesis and Structure Analysis
- Polynuclear Spin Crossover Complexes : In the field of inorganic chemistry, 4-Methyl-6-(trifluoromethyl)pyridin-3-amine has been used in synthesizing tetranuclear compounds with spin crossover properties. These compounds, featuring iron(II) atoms, demonstrate changes in spin state, influenced by structural modifications and temperature changes (Boldog et al., 2009).
Anticancer Research
- Potential Anticancer Agents : A range of derivatives of this compound have been synthesized and evaluated for anticancer activity. These novel alkyl amide functionalized compounds showed promising bioactivity against various cancer cell lines, indicating potential therapeutic applications (Chavva et al., 2013).
Synthetic Chemistry Applications
- Complex Metal Fluorides : In the domain of fluorine chemistry, this compound is involved in reactions with complex metal fluorides like caesium tetrafluorocobaltate(III). This process leads to the formation of various fluorinated compounds, showcasing its utility in synthetic chemistry (Plevey et al., 1982).
Catalysis and Polymerization
- Catalysis in Aryl-Cl Activation : The compound has been used in synthesizing aminopyridinato complexes, which are effective in activating aryl chlorides. These complexes demonstrate notable catalytic activities, especially in Suzuki cross-coupling reactions (Deeken et al., 2006).
Herbicidal Research
- Cellulose Biosynthesis Inhibition : In agricultural chemistry, derivatives of this compound have been identified as inhibitors of cellulose biosynthesis in plants. Additionally, upon exposure to UV-B light, these compounds transform into inhibitors of the enzyme phytoene desaturase, indicating dual herbicidal action (Wakeham et al., 2021).
Safety and Hazards
Future Directions
Trifluoromethylpyridine (TFMP) derivatives, which include this compound, are used in the agrochemical and pharmaceutical industries. More than 20 new TFMP-containing agrochemicals have acquired ISO common names, and several TFMP derivatives are also used in the pharmaceutical and veterinary industries . It is expected that many novel applications of TFMP will be discovered in the future .
Mechanism of Action
Target of Action
Trifluoromethylpyridines, a group to which this compound belongs, have been found to be key structural motifs in active agrochemical and pharmaceutical ingredients .
Mode of Action
It’s worth noting that the trifluoromethyl group is known to significantly impact the chemical reactivity, physico-chemical behavior, and biological activity of compounds .
Biochemical Pathways
Trifluoromethylpyridines have been found to play a significant role in various biochemical pathways due to their unique physicochemical properties .
Pharmacokinetics
The trifluoromethyl group is known to influence the lipophilicity of compounds, which can impact their bioavailability .
Result of Action
Compounds containing the trifluoromethyl group have been found to exhibit numerous pharmacological activities .
Properties
IUPAC Name |
4-methyl-6-(trifluoromethyl)pyridin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2/c1-4-2-6(7(8,9)10)12-3-5(4)11/h2-3H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLJGKHHMJXKHPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60677792 | |
Record name | 4-Methyl-6-(trifluoromethyl)pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60677792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
944317-54-8 | |
Record name | 4-Methyl-6-(trifluoromethyl)pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60677792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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